Cas no 2866318-74-1 (2-Oxaspiro[3.5]nonan-7-amine, hydrochloride (1:1) )

• Product Name: 2-Oxaspiro[3.5]nonan-7-amine, hydrochloride (1:1)
• CAS No: 2866318-74-1
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 5561648
• Update Time: 2025-10-31

2-Oxaspiro[3.5]nonan-7-amine, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Oxaspiro[3.5]nonan-7-amine, hydrochloride (1:1)

• Inchi： 1S/C8H15NO.ClH/c9-7-1-3-8(4-2-7)5-10-6-8;/h7H,1-6,9H2;1H
• InChI Key： VENDRGJUZBLWDA-UHFFFAOYSA-N
• SMILES： Cl.O1CC2(CCC(N)CC2)C1

Additional information on 2-Oxaspiro[3.5]nonan-7-amine, hydrochloride (1:1)

Comprehensive Overview of 2-Oxaspiro[3.5]nonan-7-amine, hydrochloride (1:1) (CAS No. 2866318-74-1)

The compound 2-Oxaspiro[3.5]nonan-7-amine, hydrochloride (1:1) (CAS No. 2866318-74-1) is a spirocyclic amine derivative with significant potential in pharmaceutical and chemical research. Its unique spirocyclic structure and amine functionality make it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases.

One of the key features of 2-Oxaspiro[3.5]nonan-7-amine, hydrochloride (1:1) is its rigid spirocyclic framework, which enhances its stability and bioavailability. This property is particularly relevant in the context of medicinal chemistry, where researchers are constantly seeking novel scaffolds to improve drug efficacy. The compound's hydrochloride salt form further enhances its solubility, making it suitable for various formulation studies.

In recent years, the demand for spirocyclic compounds has surged, driven by their versatility in organic synthesis and drug design. A growing body of literature highlights the role of 2-Oxaspiro[3.5]nonan-7-amine, hydrochloride (1:1) in the development of small molecule therapeutics. Its ability to act as a building block for more complex structures has made it a focal point in high-throughput screening and combinatorial chemistry.

The synthesis of 2-Oxaspiro[3.5]nonan-7-amine, hydrochloride (1:1) involves advanced organic transformations, including ring-closing reactions and amine protection-deprotection strategies. These methods are critical for achieving high purity and yield, which are essential for pharmaceutical applications. Researchers are also exploring green chemistry approaches to optimize the synthesis process, aligning with the global push for sustainable chemical production.

From a biological activity perspective, 2-Oxaspiro[3.5]nonan-7-amine, hydrochloride (1:1) has shown promise in preliminary studies. Its amine group can interact with various biological targets, including enzymes and receptors, making it a candidate for further investigation in drug discovery pipelines. The compound's potential to modulate neurotransmitter systems is particularly noteworthy, given the rising prevalence of neurological disorders worldwide.

The pharmacokinetic properties of 2-Oxaspiro[3.5]nonan-7-amine, hydrochloride (1:1) are another area of active research. Scientists are evaluating its absorption, distribution, metabolism, and excretion (ADME) profiles to determine its suitability as a lead compound. These studies are crucial for understanding how the compound behaves in vivo and for identifying potential drug-drug interactions.

In the context of industrial applications, 2-Oxaspiro[3.5]nonan-7-amine, hydrochloride (1:1) is gaining traction as a specialty chemical. Its use in catalysis and material science is being explored, with early results indicating its utility in polymer chemistry and nanotechnology. The compound's structural uniqueness opens up new avenues for innovation in these fields.

As the scientific community continues to uncover the potential of 2-Oxaspiro[3.5]nonan-7-amine, hydrochloride (1:1), its role in cutting-edge research is expected to expand. Whether in drug development, chemical synthesis, or material engineering, this compound represents a fascinating intersection of chemistry and biology. Future studies will likely focus on optimizing its properties and exploring new applications, solidifying its place in the scientific lexicon.